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Compound of Interest

Compound Name: Quinapril-d5

Cat. No.: B3025751

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Quinapril-d5, a
deuterated analog of the angiotensin-converting enzyme (ACE) inhibitor Quinapril, in various
preclinical models of hypertension. Quinapril-d5 is an ideal tool for pharmacokinetic and
pharmacodynamic studies, enabling researchers to investigate the efficacy and mechanism of
action of Quinapril in reducing blood pressure.

Mechanism of Action

Quinapril is a prodrug that is rapidly hydrolyzed in the body to its active metabolite, quinaprilat.
Quinaprilat inhibits ACE, a key enzyme in the renin-angiotensin-aldosterone system (RAAS).[1]
By blocking ACE, quinaprilat prevents the conversion of angiotensin | to angiotensin I1.[1]
Angiotensin Il is a potent vasoconstrictor and also stimulates the release of aldosterone, which
promotes sodium and water retention.[1] The inhibition of angiotensin Il production leads to
vasodilation, reduced peripheral resistance, and a decrease in blood pressure.[1]

Signaling Pathway of Quinapril's Action

The following diagram illustrates the role of Quinapril within the Renin-Angiotensin-Aldosterone
System.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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